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Pamiparib Mass Balance and Key Metabolite Data

Parameter Value / Identity Details / Notes

Administered Dose 60 mg / 100 μCi [¹⁴C]-pamiparib Single oral dose [1]

Recovery of
Radioactivity

84.7% ± 3.5% Mean cumulative excretion in excreta [1]

Fecal Excretion 2.11% (mean) Unchanged parent drug [1]

Renal Excretion 1.11% (mean) Unchanged parent drug [1]

Primary Metabolites M3 (dehydrogenated oxidative
product)

Most abundant metabolite in plasma,
urine, and feces [1]

| Other Metabolic Pathways | - N-oxidation

Oxidation of pyrrolidine ring | Primary routes of metabolism [1] | | Involved CYP Enzymes | CYP2C8,

CYP3A | Determined via CYP phenotyping [1] |
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Experimental Methodology

The quantitative data comes from a phase 1, open-label study (NCT03991494) designed to investigate the

absorption, metabolism, and excretion of pamiparib [1].

Patient Population: The study involved 4 patients with advanced solid tumors [1]. Administration

to patients was necessary due to the drug's clastogenic activity [1].
Dosing: Patients received a single oral dose of 60 mg pamiparib containing approximately 100
μCi of [¹⁴C]-pamiparib while fasting [1].
Sample Collection: Blood, plasma, urine, and feces were collected extensively. Patients remained in

the clinic until about 90% of the radioactive dose was recovered or very low levels were excreted
for two consecutive days [1].

Bioanalysis: The study determined total radioactivity in excreta, blood, and plasma. Plasma
concentrations of unchanged pamiparib were measured, and metabolite profiles were identified

in plasma, urine, and feces [1].

Metabolic Pathway and Drug Interactions

The metabolic fate of pamiparib and its potential for interactions with other drugs can be visualized as

follows. The diagram illustrates that pamiparib is primarily metabolized by two CYP450 enzymes, leading

to several metabolites, and shows the effects of co-administered drugs.
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Pamiparib Metabolic Pathway

Drug-Drug Interactions
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Diagram of pamiparib metabolism and key interactions. The diagram shows that pamiparib is metabolized

mainly by CYP2C8 and CYP3A enzymes [1]. Metabolite M3 is the most abundant dehydrogenated

oxidative product [1]. This metabolism underpins its drug-drug interaction profile: co-administration with a

strong CYP3A inducer (e.g., rifampin) significantly reduces pamiparib exposure, while a strong CYP3A

inhibitor (e.g., itraconazole) has no clinically relevant effect [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8453745/
https://link.springer.com/article/10.1007/s00280-021-04253-x
https://www.smolecule.com/products/b002063#pamiparib-mass-balance-and-metabolite-profiling
https://www.smolecule.com/products/b002063#pamiparib-mass-balance-and-metabolite-profiling
https://www.smolecule.com/products/b002063#pamiparib-mass-balance-and-metabolite-profiling
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s002063?utm_src=pdf-bulk
https://www.smolecule.com/products/s002063?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

